A nanoporous network polymer derived from hexaazatrinaphthylene with potential as an adsorbent and catalyst support†
Journal of Materials Chemistry Pub Date: 2003-09-24 DOI: 10.1039/B303996J
Abstract
The synthesis and properties of a nanoporous network

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